Cas no 63996-65-6 (2-Pentanol, 3,4-dimethyl-3-(phenylthio)-)

• Product Name: 2-Pentanol, 3,4-dimethyl-3-(phenylthio)-
• CAS No: 63996-65-6
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• CID: 1664239
• Update Time: 2024-08-30

2-Pentanol, 3,4-dimethyl-3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 3,4-dimethyl-3-(phenylthio)-

• Inchi： 1S/C13H20OS/c1-10(2)13(4,11(3)14)15-12-8-6-5-7-9-12/h5-11,14H,1-4H3
• InChI Key： BJFZEFCRWWCHGE-UHFFFAOYSA-N
• SMILES： CC(O)C(C)(SC1=CC=CC=C1)C(C)C

Computed Properties

• Exact Mass: 224.1236

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 321.8±25.0 °C(Predicted)
• PSA: 20.23
• pka: 14.73±0.20(Predicted)